Cas no 176214-14-5 (2-Methoxy-5-(trifluoromethyl)pyrimidine)

• Product Name: 2-Methoxy-5-(trifluoromethyl)pyrimidine
• CAS No: 176214-14-5
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD11848043
• CID: 112279
• PubChem ID: 10866896
• Update Time: 2025-10-28

2-Methoxy-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(trifluoromethyl)pyrimidine
• 2-Methoxy-5-trifluoromethyl-pyrimidine
• Pyrimidine,2-methoxy-5-(trifluoromethyl)-
• 2-methoxy-5-trifluoromethylpyrimidine
• AG-E-26604
• CTK4D6113
• KB-231212
• 5888AD
• Pyrimidine, 2-methoxy-5-(trifluoromethyl)-
• SB56525
• CS-0328498
• 176214-14-5
• DTXSID70446370
• JQUJIMFLPIMCIS-UHFFFAOYSA-N
• D92928
• AS-65287
• AKOS022181789

• MDL： MFCD11848043
• Inchi： 1S/C6H5F3N2O/c1-12-5-10-2-4(3-11-5)6(7,8)9/h2-3H,1H3
• InChI Key： JQUJIMFLPIMCIS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(N=C1)OC)(F)F

Computed Properties

• Exact Mass: 178.03545
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.335
• Boiling Point: 201°C at 760 mmHg
• Flash Point: 75.4°C
• Refractive Index: 1.424
• PSA: 35.01

Additional information on 2-Methoxy-5-(trifluoromethyl)pyrimidine

2-Methoxy-5-(trifluoromethyl)pyrimidine: A Comprehensive Overview

2-Methoxy-5-(trifluoromethyl)pyrimidine (CAS No. 176214-14-5) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyrimidine ring structure with a methoxy group at position 2 and a trifluoromethyl group at position 5, exhibits unique chemical properties that make it a valuable molecule for various applications.

The synthesis of 2-Methoxy-5-(trifluoromethyl)pyrimidine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial purposes.

One of the most promising applications of 2-Methoxy-5-(trifluoromethyl)pyrimidine lies in its potential as a building block for drug development. Its structure provides an excellent platform for the design of bioactive molecules targeting various therapeutic areas, such as oncology and infectious diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-cancer activity by inhibiting key enzymes involved in cell proliferation.

In addition to its pharmaceutical applications, 2-Methoxy-5-(trifluoromethyl)pyrimidine has also found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for the development of novel materials with unique electronic properties. Recent research has explored its use in creating advanced sensors and catalysts, highlighting its versatility across multiple disciplines.

The chemical stability and reactivity of 2-Methoxy-5-(trifluoromethyl)pyrimidine are influenced by its substituents. The methoxy group introduces electron-donating effects, while the trifluoromethyl group imparts electron-withdrawing characteristics, creating a dynamic balance that enhances the molecule's reactivity in specific reaction conditions.

From an environmental perspective, understanding the degradation pathways of 2-Methoxy-5-(trifluoromethyl)pyrimidine is crucial for assessing its ecological impact. Recent studies have demonstrated that this compound undergoes biodegradation under certain microbial conditions, suggesting that it may not pose significant long-term risks to ecosystems when properly managed.